Cas no 2137565-34-3 (N-(azetidin-3-yl)-N-(oxetan-3-yl)propanamide)

• Product Name: N-(azetidin-3-yl)-N-(oxetan-3-yl)propanamide
• CAS No: 2137565-34-3
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 6069274
• PubChem ID: 165454141
• Update Time: 2025-05-25

N-(azetidin-3-yl)-N-(oxetan-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-714109
• 2137565-34-3
• N-(azetidin-3-yl)-N-(oxetan-3-yl)propanamide

• Inchi： 1S/C9H16N2O2/c1-2-9(12)11(7-3-10-4-7)8-5-13-6-8/h7-8,10H,2-6H2,1H3
• InChI Key： JWHFQDUCSDJQDE-UHFFFAOYSA-N
• SMILES： O1CC(C1)N(C(CC)=O)C1CNC1

Computed Properties

• Exact Mass: 184.121177757g/mol
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 41.6Ų

Additional information on N-(azetidin-3-yl)-N-(oxetan-3-yl)propanamide

Introduction to N-(azetidin-3-yl)-N-(oxetan-3-yl)propanamide (CAS No. 2137565-34-3)

N-(azetidin-3-yl)-N-(oxetan-3-yl)propanamide is a novel compound characterized by its unique structural framework, which combines the functionalities of azetidine and oxetane moieties. This compound, identified by its CAS number 2137565-34-3, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug discovery and development. The structural features of this molecule contribute to its distinctive chemical properties, making it a subject of interest for researchers exploring innovative therapeutic strategies.

The azetidine ring in N-(azetidin-3-yl)-N-(oxetan-3-yl)propanamide is a five-membered heterocyclic structure containing one nitrogen atom. This nitrogen atom can participate in hydrogen bonding interactions, which is a crucial factor in determining the compound's solubility and binding affinity to biological targets. The oxetane moiety, on the other hand, introduces a three-membered cyclic ether with high reactivity, making it a versatile scaffold for further chemical modifications. These structural elements collectively contribute to the compound's potential as a pharmacophore in the design of novel bioactive molecules.

In recent years, there has been a growing interest in the development of hybrid compounds that incorporate multiple pharmacophoric units to enhance biological activity and reduce side effects. N-(azetidin-3-yl)-N-(oxetan-3-yl)propanamide exemplifies this trend by combining two distinct heterocyclic systems into a single molecular entity. Such hybrid molecules often exhibit improved pharmacokinetic properties and enhanced target specificity, which are critical factors in the optimization of drug candidates.

The synthesis of N-(azetidin-3-yl)-N-(oxetan-3-yl)propanamide involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The introduction of the azetidine ring typically involves cyclization reactions, while the incorporation of the oxetane moiety may involve ring-forming reactions such as intramolecular nucleophilic substitution or cycloaddition reactions. Advanced synthetic techniques, including transition metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve the desired molecular architecture with high enantioselectivity.

The biological activity of N-(azetidin-3-yl)-N-(oxetan-3-yl)propanamide has been explored in several preclinical studies aimed at identifying potential therapeutic applications. Initial research suggests that this compound exhibits promising interactions with various biological targets, including enzymes and receptors involved in inflammatory pathways. The dual functionality provided by the azetidine and oxetane moieties allows for multiple points of interaction with biological systems, which could lead to enhanced efficacy and reduced toxicity compared to traditional monopharmacophoric compounds.

The oxetane ring's high reactivity makes it an attractive scaffold for further derivatization, enabling the creation of libraries of analogs with tailored biological properties. This flexibility has been exploited in drug discovery programs to optimize potency, selectivity, and pharmacokinetic profiles. For instance, modifications at the 3-position of both heterocyclic rings have been investigated to modulate binding affinities and metabolic stability. Such structural variations are essential for fine-tuning the pharmacological properties of N-(azetidin-3-yl)-N-(oxetan-3-yl)propanamide and its derivatives.

The potential therapeutic applications of N-(azetidin-3-yl)-N-(oxetan-3-yl)propanamide are broad and span multiple disease areas. Preliminary findings indicate that this compound may have utility in treating inflammatory disorders, where its ability to modulate enzymatic pathways could lead to novel anti-inflammatory agents. Additionally, its structural features suggest potential applications in oncology, particularly in targeting enzymes involved in tumor proliferation and survival.

The synthesis and characterization of N-(azetidin-3-yl)-N-(oxetan-3-y)l propanamide have been supported by computational studies that aid in understanding its molecular interactions and predicting its biological behavior. Molecular modeling techniques have been used to explore binding modes with target proteins and estimate affinity constants. These computational approaches complement experimental data obtained from enzyme inhibition assays and cell-based assays, providing a comprehensive understanding of the compound's pharmacological profile.

In conclusion, N-(^{_{N-(azetidin- 3 - yl ) - N - ( ox et an - 3 - yl ) p rop ana m ide}} ) (CAS No. 2137565 - 34 - 3) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of azetidine and oxetane moieties offers versatile opportunities for drug design, while its promising biological activities make it a valuable candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like N-(azetidin - 3 - yl ) - N -( ox et an - 3 - yl ) pro pan am ide are poised to play a crucial role in the next generation of medicinal chemistry discoveries.) represent exciting advancements that hold promise for addressing unmet medical needs across various disease areas.)